N-(3-ethylphenyl)-2,5-difluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethylphenyl)-2,5-difluorobenzenesulfonamide, also known by its chemical formula C8H8F2NO2S, is a compound with interesting properties. Its structure consists of a benzene ring substituted with an ethyl group (C2H5) at the 3-position and two fluorine atoms (F) at the 2- and 5-positions. Additionally, a sulfonamide group (SO2NH2) is attached to the benzene ring.
Preparation Methods
Synthetic Routes::
Direct Fluorination:
Sulfonation and Fluorination:
- Industrial-scale production methods involve optimized reaction conditions, efficient reagents, and purification steps.
- The compound is produced in batch or continuous processes, ensuring high yield and purity.
Chemical Reactions Analysis
Reactions::
Substitution Reactions:
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Mechanism of Action
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Properties
Molecular Formula |
C14H13F2NO2S |
---|---|
Molecular Weight |
297.32 g/mol |
IUPAC Name |
N-(3-ethylphenyl)-2,5-difluorobenzenesulfonamide |
InChI |
InChI=1S/C14H13F2NO2S/c1-2-10-4-3-5-12(8-10)17-20(18,19)14-9-11(15)6-7-13(14)16/h3-9,17H,2H2,1H3 |
InChI Key |
LTHWDTOGXXGMHS-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.